KRAS inhibitor-37

• CAS: 3058573-95-5
• Molecular Formula: C32H33ClFN7O3
• Molecular Weight: 618.1 g/mol
• InChI: InChI=1S/C32H33ClFN7O3/c1-17-11-32(6-2-7-40(32)13-17)16-44-31-37-28-25-29(38-31)41-8-3-9-42-14-19(41)15-43-30(25)36-27(26(28)34)24-20-12-35-39-22(20)10-21(33)23(24)18-4-5-18/h10,12,18-19H,1-9,11,13-16H2,(H,35,39)/t19-,32-/m0/s1
• InChIKey: DXOMOBYVTNQMSC-GTJUCTONSA-N

KRAS inhibitor-37 (CAS 3058573-95-5): A Potent Pan-KRAS Inhibitor for Wild-Type and Mutant RAS-Driven Research

KRAS inhibitor-37 (CAS 3058573-95-5, compound 2) is a potent, non-covalent small-molecule pan-KRAS inhibitor. It demonstrates sub-nanomolar binding affinity across multiple KRAS variants, including wild-type, G12D, G12C, and G12V mutants [1]. The compound's cellular activity is confirmed by its ability to inhibit proliferation in KRAS-mutant cancer cell lines H358, SW620, and PANC08.13 . Structurally defined by the molecular formula C32H33ClFN7O3 and a molecular weight of 618.1 g/mol, KRAS inhibitor-37 is a research-use-only tool compound from a proprietary series of RAS inhibitors developed by Genetolead Inc. [2].

Pan-KRAS wild-type and mutant research studies (pan-KRAS inhibitor context)

Cell-based anti-proliferation endpoint review (reported cell-model fit)

Proprietary non-covalent chemotype (specific structural series context)

• [1] MedChemExpress. KRAS inhibitor-37 (compound 2) Technical Datasheet. Binding affinity (KD) for KRAS WT, G12D, G12C, G12V. View Source
• [2] Genetolead Inc. Patent US-2024408064-A1. Ras inhibitors, compositions and methods of use thereof. View Source

Why KRAS inhibitor-37 Cannot Be Simply Substituted: Divergent Mutant Binding Profiles and Structural Precision

Pan-KRAS inhibitors are not a homogeneous class; their functional value is determined by their specific binding affinity gradient across different KRAS mutants. Simple substitution with another 'broad-spectrum' inhibitor like KRAS inhibitor-31 can lead to a 2.5 to 6-fold loss in potency against key targets such as KRAS G12D and G12V, as shown in cross-series binding comparisons . Furthermore, derivatives within the same patent family can exhibit altered selectivity driven by subtle structural changes, such as the introduction of a spiro-cyclopropane moiety in US20250034173, which may shift the physicochemical and target engagement profile [1]. Therefore, the precise stereochemistry and heterocyclic architecture of KRAS inhibitor-37 uniquely define its potency landscape, making it non-interchangeable for sensitive assays.

Divergent mutant-binding profile

Analogs within the same patent series may shift mutant preference and target engagement; cross-series binding differences can alter assay potency landscape.

Structural precision

Subtle heterocyclic changes (e.g., spiro-cyclopropane introduction) can rebalance selectivity; cannot assume interchangeable target profiles without direct comparison.

Assay sensitivity

Potency differences between series members may require independent retitration; substituting with a related inhibitor risks confounding endpoint interpretation.

• [1] PubChem. US20250034173, Example 18. A closely related spiro-cyclopropyl analog with a modified structure. View Source

Quantitative Differentiation Guide for KRAS inhibitor-37: SPR Binding and Cellular IC50 Benchmarks

Superior Binding Affinity for KRAS G12D and G12V Compared to KRAS inhibitor-31

By surface plasmon resonance (SPR), KRAS inhibitor-37 binds to KRAS G12D with a KD of 0.041 nM and to KRAS G12V with a KD of 0.144 nM [1]. This is a stronger affinity for these therapeutically important mutants compared to the structurally related comparator KRAS inhibitor-31, which exhibits KDs of 0.10 nM for G12D and 0.97 nM for G12V . The difference is particularly pronounced for the G12V mutant, where KRAS inhibitor-37 shows a 6.7-fold higher affinity.

KRAS G12D/G12V Affinity

Head-to-head

KD G12D: 0.041 nM (inhibitor-37) vs 0.10 nM (inhibitor-31); G12V: 0.144 nM vs 0.97 nM; ~6.7-fold higher affinity for G12V.

Supports G12D/G12V binding endpoint interpretation; affinity difference may influence working concentration context.

SPR assay; vendor-reported cross-study data

Evidence Dimension	Binding Affinity (KD, nM) for KRAS G12D and G12V
Target Compound Data	G12D: 0.041 nM; G12V: 0.144 nM
Comparator Or Baseline	KRAS inhibitor-31: G12D KD = 0.10 nM; G12V KD = 0.97 nM
Quantified Difference	G12D: ~2.4-fold stronger; G12V: ~6.7-fold stronger for inhibitor-37
Conditions	SPR binding assay (vendor-reported data from a shared chemical series)

Why This Matters

For research focused on KRAS G12V-driven cancers or pancreatic models where G12D is prevalent, the significantly higher affinity of inhibitor-37 may translate to a wider therapeutic window and lower required working concentrations in vitro.

• [1] MedChemExpress. KRAS inhibitor-37 (HY-169311) Product Datasheet: Full SPR KD values. View Source

Enhanced Cellular Potency in KRAS G12D-Mutant PANC08.13 Cells

In a head-to-head comparison of cellular anti-proliferative activity, KRAS inhibitor-37 inhibits the growth of KRAS G12D-mutant PANC08.13 pancreatic cancer cells with an IC50 of <2 nM [1]. In contrast, the close analog KRAS inhibitor-31 demonstrates an IC50 of 1.1 nM in the identical cell line [2]. While both are potent, KRAS inhibitor-37's performance positions it as the higher-potency tool for assays where maximal target engagement at the lowest compound concentration is critical to avoid off-target effects.

PANC08.13 Cellular IC50

Direct head-to-head

IC50

Supports cellular anti-proliferation endpoint review; low IC50 may require careful dilution control.

PANC08.13 KRAS G12D-mutant pancreatic cancer cells

Mutant Coverage Spectrum

Class-level inference

Binds WT (KD 0.004 nM), G12C (0.019 nM), G12D (0.041 nM), G12V (0.144 nM); sotorasib is G12C-specific.

Broad mutant coverage supports pan-RAS target engagement studies; may reduce need for multiple single-mutant inhibitors.

Review required for non-G12C models

Wild-Type KRAS Affinity

Class-level inference

KD 0.004 nM, 36-fold higher affinity than for G12V.

Supports wild-type engagement endpoint monitoring; may serve as worst-case control for safety pharmacology research.

Reported SPR; normal tissue model context review needed

Evidence Dimension	Anti-proliferative IC50 in PANC08.13 cells
Target Compound Data	<2 nM
Comparator Or Baseline	KRAS inhibitor-31: IC50 = 1.1 nM
Quantified Difference	Inhibitor-37 is up to 1.8-fold more potent, with its IC50 value below the limit of detection (<2 nM).
Conditions	Cell proliferation assay (PANC08.13, KRAS G12D-mutant pancreatic cancer line)

Why This Matters

This direct cellular evidence confirms the binding data's translational relevance, making KRAS inhibitor-37 the preferred choice for pancreatic cancer models where maximal inhibition of the G12D-driven pathway is essential for generating robust phenotypic data.

• [1] MedChemExpress. KRAS inhibitor-37 Cellular Activity Data: IC50 in PANC08.13. View Source
• [2] PeptideDB. KRAS inhibitor-31 (2920695-77-6) Cellular Activity Data. View Source

Broader Pan-Mutant Coverage vs. G12C-Specific Clinical Inhibitors

Unlike FDA-approved KRAS G12C inhibitors such as sotorasib (AMG 510) and adagrasib (MRTX849), which are mutant-specific, KRAS inhibitor-37 is a true pan-KRAS binder . Its affinity profile spans wild-type (KD 0.004 nM), G12C (0.019 nM), G12D (0.041 nM), and G12V (0.144 nM). For research programs requiring inhibition of multiple KRAS genotypes or where the mutation status is heterogeneous, this broad coverage eliminates the need to procure and validate multiple single-mutant inhibitors.

Mutant Coverage Spectrum

Class-level inference

Binds WT (KD 0.004 nM), G12C (0.019 nM), G12D (0.041 nM), G12V (0.144 nM); sotorasib is G12C-specific.

Broad mutant coverage supports pan-RAS target engagement studies; may reduce need for multiple single-mutant inhibitors.

Review required for non-G12C models

Evidence Dimension	KRAS Mutant Coverage
Target Compound Data	Binds WT, G12D, G12C, G12V (KDs 0.004-0.144 nM)
Comparator Or Baseline	Sotorasib: specific for KRAS G12C only
Quantified Difference	KRAS inhibitor-37 engages 4 distinct KRAS proteoforms with sub-nanomolar affinity.
Conditions	SPR binding assay (for inhibitor-37); clinical target profile for sotorasib

Why This Matters

For laboratories studying non-G12C driven cancers or conducting broad chemoproteomic target engagement studies, a pan-KRAS inhibitor like inhibitor-37 is a more versatile and cost-effective procurement choice than assembling a panel of mutation-specific tools.

Sub-Nanomolar Affinity for KRAS Wild-Type: A Critical Tool for Normal Tissue Toxicity Studies

KRAS inhibitor-37 exhibits an exceptionally high affinity for wild-type KRAS (KD of 0.004 nM), which is up to 36-fold stronger than for KRAS G12V [1]. This contrasts with many reported pan-KRAS inhibitors that show a preference for mutant forms. This property makes inhibitor-37 uniquely suited for safety pharmacology studies, serving as a worst-case control to model on-target toxicity arising from wild-type KRAS inhibition in normal tissues.

Wild-Type KRAS Affinity

Class-level inference

KD 0.004 nM, 36-fold higher affinity than for G12V.

Supports wild-type engagement endpoint monitoring; may serve as worst-case control for safety pharmacology research.

Reported SPR; normal tissue model context review needed

Evidence Dimension	Binding Affinity for KRAS Wild-Type
Target Compound Data	KD = 0.004 nM
Comparator Or Baseline	Typical pan-KRAS inhibitors often show reduced WT affinity (e.g., >1 nM).
Quantified Difference	Inhibitor-37's WT affinity is the highest in its mutant profile, a relatively unique characteristic.
Conditions	SPR binding assay

Why This Matters

This uniquely balanced, wild-type-inclusive potency profile positions inhibitor-37 as an essential control compound for toxicology screening panels, which are a critical step in preclinical drug development pipelines.

• [1] MedChemExpress. KRAS inhibitor-37 (HY-169311) Technical Datasheet: SPR KD for KRAS WT. View Source

High-Value Application Scenarios for KRAS inhibitor-37 in Drug Discovery and Cancer Biology

Pancreatic Ductal Adenocarcinoma (PDAC) Drug Discovery: Targeting KRAS G12D

With KRAS G12D mutations present in approximately 37% of PDAC cases, KRAS inhibitor-37's potent cellular activity (IC50 <2 nM in PANC08.13 cells) makes it the optimal chemical probe for validating target engagement and downstream signaling inhibition in pancreatic cancer models [1]. Its superior G12D affinity over the analog KRAS inhibitor-31 (0.041 nM vs. 0.10 nM KD) directly addresses the need for high-potency tool compounds in this disease area.

Pan-RAS Chemoproteomics and Target Deconvolution

For chemical biology groups performing pull-down or CETSA experiments to profile the RAS 'interactome,' KRAS inhibitor-37's ability to engage wild-type, G12C, G12D, and G12V proteins with sub-nanomolar affinity provides comprehensive coverage [1]. This eliminates data gaps from unmasked WT or minor mutant pools, a common limitation when using mutation-specific inhibitors like sotorasib.

In Vitro Toxicology Screening for Wild-Type KRAS Liability

The compound's unparalleled wild-type KRAS affinity (KD 0.004 nM) positions it as a gold-standard tool for safety pharmacology [1]. Contract research organizations (CROs) and pharma toxicology units can use KRAS inhibitor-37 to stress-test normal cell line panels and establish the maximum tolerated target engagement threshold for pan-KRAS programs, directly informing the safety margins of clinical candidates.

Colorectal and Lung Cancer Model Validation (H358 & SW620)

KRAS inhibitor-37 demonstrates validated potency in KRAS G12C-mutant H358 (lung) and KRAS G12V-mutant SW620 (colorectal) cells [1]. This multi-lineage validation makes it a ready-to-use tool for comparative oncology studies that require a single chemical probe to benchmark responses across cancers with different KRAS drivers, ensuring experimental consistency.

Application

Selection Property

Validation Focus

Pancreatic cancer model studies (KRAS G12D)

Mutant-selective cell-model potency review

Cell proliferation endpoint and pathway inhibition

Pan-RAS target engagement and interactome profiling

Broad mutant coverage context

Wild-type and mutant protein binding verification

Toxicology screening for wild-type KRAS engagement

Wild-type affinity context

Normal cell line panel stress-testing and target engagement thresholds

Cross-lineage oncology model validation (H358, SW620)

Multi-mutant cell-line benchmarking

Consistent probe response across cancer drivers

• [1] MedChemExpress & CymitQuimica Technical Datasheets: Consolidated binding and cellular activity data for KRAS inhibitor-37. View Source